Cas no 1401333-60-5 (tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate
• CAS No: 1401333-60-5
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 5524369
• Update Time: 2025-10-30

tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-[(4-methylphenyl)amino]-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H27N3O3/c1-14-5-7-15(8-6-14)19-16(22)13-20-9-11-21(12-10-20)17(23)24-18(2,3)4/h5-8H,9-13H2,1-4H3,(H,19,22)
• InChI Key： MPTVHCGSXKXNEI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CC(NC2=CC=C(C)C=C2)=O)CC1

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 492.0±45.0 °C(Predicted)
• pka: 14.61±0.70(Predicted)

Additional information on tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate (CAS No. 1401333-60-5)

tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate (CAS No. 1401333-60-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are renowned for their versatility in drug discovery and development. The presence of both tert-butyl and carbamoyl functional groups enhances its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for piperazine-based compounds has surged due to their applications in designing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers frequently search for "piperazine derivatives in drug discovery" or "CAS 1401333-60-5 applications," reflecting the growing interest in this compound. Its structural features, including the 4-methylphenyl moiety, contribute to its potential as a building block for targeted drug delivery systems and enzyme inhibitors.

The synthesis of tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate involves multi-step organic reactions, often starting from piperazine-1-carboxylate precursors. Its carboxylate group provides a handle for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with the trending search queries like "how to modify piperazine derivatives" and "custom synthesis of carbamoyl compounds," highlighting its relevance in modern chemistry.

From an industrial perspective, this compound is gaining traction due to its compatibility with green chemistry principles. Manufacturers and researchers are increasingly exploring "sustainable synthesis of tert-butyl piperazine derivatives" to minimize environmental impact. The compound's high purity and scalable production methods make it a preferred choice for high-throughput screening and preclinical studies.

In summary, tert-Butyl 4-{[(4-methylphenyl)carbamoyl]methyl}piperazine-1-carboxylate (CAS No. 1401333-60-5) stands out as a pivotal intermediate in medicinal chemistry. Its structural uniqueness and applicability in drug design and material science continue to drive scientific inquiry. As the pharmaceutical industry evolves, this compound is poised to play a critical role in addressing challenges like drug resistance and personalized medicine.